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Compound of Interest

Compound Name: 0-304

Cat. No.: B609697

A Potent Pan-AMPK Activator for In Vitro Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the solubility and
preparation of 0-304, a first-in-class, orally available pan-AMPK activator, for use in cell culture
experiments. O-304 increases the activity of AMP-activated protein kinase (AMPK) by
suppressing its dephosphorylation, making it a valuable tool for studying cellular energy
homeostasis, metabolism, and related signaling pathways.[1][2][3]

Data Presentation: Solubility and Working
Concentrations

0-304 is a small heterocyclic compound that is sparingly soluble in aqueous solutions but
readily soluble in organic solvents.[4][5] Proper preparation of stock and working solutions is
critical for obtaining reliable and reproducible experimental results.

Table 1: Solubility of 0-304 in Various Solvents
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Solvent Solubility Source
DMSO (Dimethyl sulfoxide) 10 - 45 mg/mL
DMF (Dimethylformamide) 10 mg/mL

Ethanol Slightly soluble
Water Insoluble
DMSO:PBS (pH 7.2) (1:30) 0.03 mg/mL

Table 2: Recommended Concentrations for Cell Culture

Application Cell Type

Effective
. Source
Concentration

General in vitro Wi-38 human lung

assays fibroblasts

Dose-dependent

increase in pAMPK

Glucose uptake Human skeletal

studies myotubes

Not specified, but
effective

. _ Primary human
Metabolic studies
hepatocytes

0.625, 1.25,2.5,0r5
Y

Adipocyte Primary human

differentiation preadipocytes

Not specified, but

effective

Human umbilical vein
endothelial cells
(HUVECS)

Endothelial function

Not specified, but

effective

Islet function studies Primary mouse islets

5 UM

Experimental Protocols

Preparation of O-304 Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of 0-304 in DMSO. This

high-concentration, non-aqueous stock solution can be stored for long periods and diluted to
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final working concentrations in cell culture media.

Materials:

0-304 powder (Molecular Weight: 380.25 g/mol )

Anhydrous/sterile DMSO (Dimethyl sulfoxide)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

» Weighing O-304: In a sterile microcentrifuge tube, carefully weigh out 3.8 mg of O-304
powder using a calibrated analytical balance.

e Adding DMSO: Add 1 mL of sterile DMSO to the tube containing the O-304 powder.

o Dissolution: Tightly cap the tube and vortex thoroughly until the O-304 is completely
dissolved. Gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid
dissolution if necessary.

« Sterilization (Optional but Recommended): While DMSO at high concentrations is generally
sterile, the stock solution can be filter-sterilized using a 0.22 um syringe filter compatible with
organic solvents if required for sensitive applications.

» Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. Store the aliquots at -20°C for up to one year or at -80°C for up
to two years to prevent degradation from repeated freeze-thaw cycles.

Preparation of 0O-304 Working Solution for Cell Culture

This protocol describes the dilution of the 10 mM O-304 stock solution to a final working
concentration in cell culture medium.
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Materials:

e 10 mM O-304 stock solution in DMSO

o Pre-warmed complete cell culture medium appropriate for your cell line
» Sterile serological pipettes and pipette tips

Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM 0O-304 stock solution at room
temperature.

« Serial Dilution (Recommended): To avoid precipitation and ensure accurate final
concentrations, it is recommended to perform a serial dilution. For example, to prepare a 10
MM working solution:

o Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 999 L of
pre-warmed complete cell culture medium. This will result in a 10 uM solution.

o Further dilute this intermediate solution as needed to achieve the desired final
concentration in your cell culture vessel.

« Direct Dilution (for higher concentrations): For higher working concentrations, you can
directly add the stock solution to the culture medium. However, ensure the final
concentration of DMSO in the culture medium does not exceed 0.1% (v/v) to avoid solvent-
induced cytotoxicity.

o Mixing and Application: Gently mix the medium containing O-304 by pipetting up and down
before adding it to your cells.

o Control Group: Prepare a vehicle control by adding the same final concentration of DMSO to
the cell culture medium without O-304.

Signaling Pathway and Experimental Workflow
0-304 Mechanism of Action: AMPK Activation
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0-304 is a pan-AMPK activator that functions by suppressing the dephosphorylation of the
catalytic alpha subunit of AMPK at threonine 172 (p-AMPKa-Thr172). This is achieved by
inhibiting the activity of protein phosphatase 2C (PP2C). The sustained phosphorylation and
activation of AMPK lead to the modulation of downstream targets, such as the inhibition of
MTOR signaling, which plays a crucial role in cellular metabolism, growth, and proliferation.
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Caption: O-304 activates AMPK by inhibiting PP2C-mediated dephosphorylation.

Experimental Workflow for O-304 Preparation in Cell
Culture

The following diagram illustrates the key steps for preparing O-304 for use in cell culture
experiments, from stock solution preparation to application in a cell culture plate.
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Stock Solution Preparation
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Caption: Workflow for preparing and using 0-304 in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b609697?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/O-304.html
https://invivochem.net/o-304.html
https://www.benchchem.com/product/b609697
https://www.caymanchem.com/product/26186/o-304
https://df6sxcketz7bb.cloudfront.net/manuscripts/99000/99114/jci.insight.99114.sd.pdf
https://www.benchchem.com/product/b609697#o-304-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/product/b609697#o-304-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/product/b609697#o-304-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/product/b609697#o-304-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609697?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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